Cas no 1465356-30-2 (N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide)

• Product Name: N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide
• CAS No: 1465356-30-2
• MF: C₁₅H₁₄FN₅O₂
• MW: 315.302365779877
• CID: 5893400
• PubChem ID: 84584381
• Update Time: 2025-05-19

N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26688745
• AKOS016930557
• 1465356-30-2
• N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide
• CHEMBL4962762
• N-[cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carboxamide
• Z1240095543

• Inchi： 1S/C15H14FN5O2/c16-11-1-3-12(4-2-11)21-18-8-14(20-21)15(22)19-13(7-17)10-5-6-23-9-10/h1-4,8,10,13H,5-6,9H2,(H,19,22)
• InChI Key： DMKDHOQREIEEIA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1N=CC(C(NC(C#N)C2COCC2)=O)=N1

Computed Properties

• Exact Mass: 315.11315287g/mol
• Monoisotopic Mass: 315.11315287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.8Ų

Additional information on N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide

Introduction to N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide (CAS No. 1465356-30-2)

N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide, identified by its CAS number 1465356-30-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its triazole core and fluorophenyl substituent, contribute to its potential as a lead compound in the discovery of novel therapeutic agents.

The structural motif of N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide incorporates several key functional groups that are known to enhance biological activity. The cyano group, for instance, is a well-documented pharmacophore that can interact with biological targets in various ways, including through hydrogen bonding and electrostatic interactions. The oxolan-3-ylmethyl moiety adds another layer of complexity, providing a scaffold that can be further modified to optimize pharmacokinetic properties and target specificity.

The presence of the 4-fluorophenyl group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceutical compounds due to their ability to modulate metabolic stability and binding affinity. In this context, the 4-fluorophenyl substituent in N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide likely contributes to the compound's binding efficacy by enhancing interactions with biological targets. This feature has been extensively studied in the development of drugs targeting various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide and its potential biological targets. These studies have highlighted the compound's ability to bind to enzymes and receptors involved in critical biological pathways. For example, preliminary computational studies suggest that this molecule may interact with kinases and other enzymes implicated in cell signaling pathways, potentially making it a valuable candidate for further investigation.

In vitro studies have begun to elucidate the pharmacological profile of N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide. These experiments have revealed promising activities against certain cancer cell lines, where the compound demonstrates inhibitory effects on proliferation and induces apoptosis. The mechanism of action appears to involve disruption of key cellular processes, such as DNA replication and cell cycle progression. These findings are particularly exciting given the increasing demand for targeted therapies in oncology.

The synthesis of N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex triazole core efficiently. These synthetic methodologies not only highlight the ingenuity of modern organic synthesis but also pave the way for scalable production processes.

The potential applications of N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide extend beyond oncology. Preliminary data suggest that this compound may also exhibit anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis. The ability of fluorinated aromatic rings to enhance drug bioavailability has been well-documented, which may contribute to the therapeutic efficacy of this molecule.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide exemplifies this collaborative approach, as its discovery stems from a combination of synthetic innovation and biological insight. As research progresses, it is anticipated that additional derivatives will be synthesized and evaluated for their therapeutic potential.

The future prospects for N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide are bright, with ongoing studies aimed at optimizing its pharmacological properties and exploring new applications. Advances in drug discovery technologies, such as high-throughput screening and structure-based drug design, will likely accelerate the process of identifying new therapeutic uses for this compound. Additionally, efforts to improve synthetic methodologies will be crucial for ensuring sustainable production at scale.

In conclusion, N-[Cyano(oxolan-3-yl)methyl]-2-(4-fluorophenyl)triazole-4-carboxamide (CAS No. 1465356-30-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and applications, this molecule is poised to play a vital role in addressing unmet medical needs.